Cas no 552849-20-4 (Dimethyl 2-bromo-1,3-thiazole-4,5-dicarboxylate)

• Product Name: Dimethyl 2-bromo-1,3-thiazole-4,5-dicarboxylate
• CAS No: 552849-20-4
• MF: C₇H₆BrNO₄S
• MW: 280.095839977264
• CID: 943665
• Update Time: 2023-08-02

Dimethyl 2-bromo-1,3-thiazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-Thiazoledicarboxylicacid,2-bromo-,dimethylester(9CI)
• dimethyl 2-bromo-1,3-thiazole-4,5-dicarboxylate
• 4,5-thiazoledicarboxylic acid,2-bromo-,dimethyl ester
• Dimethyl 2-bromo-1,3-thiazole-4,5-dicarboxylate

• Inchi： 1S/C7H6BrNO4S/c1-12-5(10)3-4(6(11)13-2)14-7(8)9-3/h1-2H3
• InChI Key： ZXDKRVXCVKARIY-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(C(=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Topological Polar Surface Area: 93.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives